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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808 Get Quote

This document provides a comprehensive protocol for the synthesis of 4-Phenylazophenol, an

important azo dye and organic intermediate. The intended audience for this guide includes

researchers, scientists, and professionals involved in drug development and organic synthesis.

Introduction
4-Phenylazophenol, also known as p-hydroxyazobenzene, is an organic compound

characterized by a phenyl group and a phenol group linked by an azo bridge (-N=N-). It serves

as a crucial intermediate in the synthesis of various dyes, indicators, and pharmaceuticals. The

synthesis is a classic example of an electrophilic aromatic substitution reaction, proceeding

through a two-step process: the diazotization of an aromatic amine (aniline) followed by the azo

coupling with an activated aromatic compound (phenol).[1][2] This protocol details the

necessary reagents, equipment, and procedures for the successful synthesis, purification, and

characterization of 4-Phenylazophenol in a research laboratory setting.

Reaction Scheme
The overall reaction for the synthesis of 4-Phenylazophenol is as follows:

Step 1: Diazotization of Aniline C₆H₅NH₂ + NaNO₂ + 2HCl → C₆H₅N₂⁺Cl⁻ + NaCl + 2H₂O

Step 2: Azo Coupling with Phenol C₆H₅N₂⁺Cl⁻ + C₆H₅OH → C₆H₅N=NC₆H₄OH + HCl
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Reagent
Chemical
Formula

Molar Mass (
g/mol )

Concentration Notes

Aniline C₆H₅NH₂ 93.13 99%
Toxic, handle

with care.

Sodium Nitrite NaNO₂ 69.00 99% Oxidizing agent.

Hydrochloric Acid HCl 36.46
Concentrated

(37%)
Corrosive.

Phenol C₆H₅OH 94.11 99%
Toxic and

corrosive.

Sodium

Hydroxide
NaOH 40.00 98% Corrosive.

Ethanol C₂H₅OH 46.07 95% or Absolute
For

recrystallization.

Distilled Water H₂O 18.02 -

Ice H₂O 18.02 -

Equipment
Beakers (100 mL, 250 mL, 500 mL)

Erlenmeyer flask (250 mL)

Graduated cylinders

Magnetic stirrer and stir bar

Ice bath

Thermometer (-10 to 110 °C)

Buchner funnel and filter flask

Filter paper

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass stirring rod

Dropping funnel

pH indicator paper

Melting point apparatus

Experimental Protocol
This synthesis is divided into two primary stages: the preparation of the benzenediazonium

chloride salt and the subsequent coupling reaction with phenol.

Stage 1: Preparation of Benzenediazonium Chloride
In a 250 mL beaker, prepare a solution of aniline hydrochloride by dissolving 4.65 g (0.05

mol) of aniline in a mixture of 15 mL of concentrated hydrochloric acid and 15 mL of distilled

water.[3]

Cool this solution to 0-5 °C in an ice bath with constant stirring.[4][5] It is crucial to maintain

this low temperature to prevent the decomposition of the diazonium salt.[6]

In a separate 100 mL beaker, dissolve 3.5 g (0.05 mol) of sodium nitrite in 20 mL of distilled

water and cool this solution in the ice bath.[3]

Slowly add the cold sodium nitrite solution dropwise to the aniline hydrochloride solution over

a period of 10-15 minutes, ensuring the temperature of the reaction mixture does not rise

above 5 °C.[5]

After the addition is complete, continue stirring the mixture in the ice bath for another 15-20

minutes to ensure the diazotization is complete. The resulting solution is the

benzenediazonium chloride, which will be used immediately in the next stage.

Stage 2: Azo Coupling with Phenol
In a 500 mL beaker, dissolve 4.7 g (0.05 mol) of phenol in 50 mL of 10% sodium hydroxide

solution.[3][7] This forms the sodium phenoxide solution.
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Cool the sodium phenoxide solution to 0-5 °C in an ice bath with vigorous stirring.[7]

Slowly add the previously prepared cold benzenediazonium chloride solution to the cold

sodium phenoxide solution with continuous, vigorous stirring.[8]

A brightly colored orange-red precipitate of 4-Phenylazophenol should form immediately.[2]

[7]

Continue to stir the reaction mixture in the ice bath for 30-40 minutes to ensure the coupling

reaction is complete.[8]

Product Isolation and Purification
Isolate the crude 4-Phenylazophenol by vacuum filtration using a Buchner funnel.

Wash the precipitate thoroughly with a large volume of cold water to remove any unreacted

salts and impurities.[8]

Purify the crude product by recrystallization. Dissolve the solid in a minimum amount of hot

ethanol and then allow it to cool slowly to room temperature, followed by further cooling in an

ice bath to induce crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry them in a desiccator or a vacuum oven at a low temperature.

Weigh the final product and calculate the percentage yield.

Quantitative Data
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Property Value Reference

Chemical Formula C₁₂H₁₀N₂O [9]

Molar Mass 198.22 g/mol [9]

Appearance Orange columnar solid [9]

Melting Point 150-152 °C [9]

Solubility
Soluble in ethanol, ether,

acetone; Insoluble in water.
[9]

Theoretical Yield
9.91 g (based on 0.05 mol

limiting reagent)
-

Reported Yield Up to 97% [10]

Safety Precautions
Aniline: Toxic and readily absorbed through the skin. Handle in a well-ventilated fume hood

and wear appropriate personal protective equipment (PPE), including gloves and safety

goggles.

Phenol: Toxic and corrosive, can cause severe skin burns. Handle with extreme care in a

fume hood and wear appropriate PPE.

Hydrochloric Acid and Sodium Hydroxide: Corrosive. Avoid contact with skin and eyes.

Sodium Nitrite: An oxidizing agent. Keep away from combustible materials.

General: The reaction should be conducted in a well-ventilated fume hood. Diazonium salts

can be explosive when dry; do not isolate the benzenediazonium chloride salt from the

solution.
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Caption: Experimental workflow for the synthesis of 4-Phenylazophenol.
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Caption: Simplified signaling pathway for the synthesis of 4-Phenylazophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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